Cas no 1367864-20-7 (4-methyl-1H,2H,3H-pyrrolo2,3-bpyridine-5-carboxylic acid)

• Product Name: 4-methyl-1H,2H,3H-pyrrolo2,3-bpyridine-5-carboxylic acid
• CAS No: 1367864-20-7
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• MDL: MFCD22065824
• CID: 5607722
• PubChem ID: 82410118
• Update Time: 2025-10-28

4-methyl-1H,2H,3H-pyrrolo2,3-bpyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-8186611
• 4-methyl-1H,2H,3H-pyrrolo[2,3-b]pyridine-5-carboxylic acid
• 1367864-20-7
• 4-methyl-1H,2H,3H-pyrrolo2,3-bpyridine-5-carboxylic acid

• MDL： MFCD22065824
• Inchi： 1S/C9H10N2O2/c1-5-6-2-3-10-8(6)11-4-7(5)9(12)13/h4H,2-3H2,1H3,(H,10,11)(H,12,13)
• InChI Key： KWLHCKNIAJSFEY-UHFFFAOYSA-N
• SMILES： OC(C1C=NC2=C(C=1C)CCN2)=O

Computed Properties

• Exact Mass: 178.074227566g/mol
• Monoisotopic Mass: 178.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 62.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 4-methyl-1H,2H,3H-pyrrolo2,3-bpyridine-5-carboxylic acid

Introduction to 4-methyl-1H,2H,3H-pyrrolo[2,3-b]pyridine-5-carboxylic acid (CAS No. 1367864-20-7)

4-methyl-1H,2H,3H-pyrrolo[2,3-b]pyridine-5-carboxylic acid (CAS No. 1367864-20-7) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The chemical structure of 4-methyl-1H,2H,3H-pyrrolo[2,3-b]pyridine-5-carboxylic acid features a fused ring system with a carboxylic acid group and a methyl substituent, making it an interesting candidate for various chemical and biological studies.

The molecular formula of 4-methyl-1H,2H,3H-pyrrolo[2,3-b]pyridine-5-carboxylic acid is C₁₀H₉N₃O₂, and its molecular weight is approximately 199.19 g/mol. The compound's structure can be visualized as a pyrrole ring fused to a pyridine ring, with a carboxylic acid group at the 5-position and a methyl group at the 4-position of the pyrrole ring. This unique structural arrangement contributes to its potential biological activities and reactivity in various chemical reactions.

In recent years, 4-methyl-1H,2H,3H-pyrrolo[2,3-b]pyridine-5-carboxylic acid has been the subject of several studies aimed at elucidating its pharmacological properties. One notable area of research has focused on its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound can inhibit the activity of certain kinases, which are key enzymes in signal transduction pathways that regulate cell growth and proliferation. This inhibition could have significant implications for the development of new therapeutic agents for cancer and other proliferative disorders.

Beyond its enzymatic inhibition properties, 4-methyl-1H,2H,3H-pyrrolo[2,3-b]pyridine-5-carboxylic acid has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Research has indicated that this compound can modulate the expression of pro-inflammatory cytokines and reduce inflammation in in vitro and in vivo models. These findings suggest that 4-methyl-1H,2H,3H-pyrrolo[2,3-b]pyridine-5-carboxylic acid may have therapeutic potential in treating inflammatory conditions.

The synthesis of 4-methyl-1H,2H,3H-pyrrolo[2,3-b]pyridine-5-carboxylic acid has been explored using various synthetic routes. One common approach involves the cyclization of appropriately substituted pyrrole and pyridine precursors under specific reaction conditions. The choice of synthetic method can significantly impact the yield and purity of the final product. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound on both laboratory and industrial scales.

In addition to its biological activities, 4-methyl-1H,2H,3H-pyrrolo[2,3-b]pyridine-5-carboxylic acid has been studied for its physical properties and stability. The compound is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or contamination. Its solubility in various solvents has been characterized to facilitate its use in different experimental settings.

The potential applications of 4-methyl-1H,2H,3H-pyrrolo[2,3-b]pyridine-5-carboxylic acid extend beyond pharmaceuticals. In materials science, this compound has been investigated for its ability to form supramolecular structures with other molecules. These structures can have unique optical and electronic properties that make them useful in the development of new materials for applications such as sensors and electronic devices.

To further explore the potential of 4-methyl-1H,2H,3H-pyrrolo[2,3-b]pyridine-5-carboxylic acid, ongoing research is focusing on optimizing its chemical structure to enhance its biological activity and reduce any potential side effects. Computational methods such as molecular docking and quantum mechanics calculations are being used to predict the binding interactions between this compound and target proteins. These studies aim to identify key structural features that contribute to its activity and guide the design of more potent analogs.

In conclusion, 4-methyl-1H,2H,3H-pyrrolo[2,3-b]pyridine-5-carboxylic acid (CAS No. 1367864-20-7) is a promising compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As more studies are conducted to understand its properties and optimize its performance, it is likely that this compound will play an increasingly important role in advancing our understanding of complex biological systems and developing new therapeutic agents.